Cas no 73149-51-6 ( )

  structure
  structure
Product Name: 
CAS No:73149-51-6
MF:C22H28O7
MW:404.453527450562
CID:977845
PubChem ID:332806
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • (2R,3R)-2-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]butane-1,4-diol
    • PODOPHYLLOTOXIN, SECODEOXY SECOLACTONEDIOL
    • 9,9'-Dihydroxy-3,4,5-trimethoxy-3',4'-methylenedioxylignan
    • 2-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]butane-1,4-diol
    • Dihydroclusin
    • CHEBI:175230
    • 1,4-Butanediol, 2-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]-, [R-(R*,R*)]-
    • NSC 332042
    • 1,4-Butanediol, 2-(1,3-benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]-, (2R,3R)-
    • BDBM50259874
    • NSC332042
    • DTXSID10318502
    • (2R,3R)-2-(1,3-Benzodioxol-5-ylmethyl)-3-[(3,4,5-trimethoxyphenyl)methyl]-1,4-butanediol
    • 73149-51-6
    • NSC-332042
    • (-)-dihydroclusin
    • Dihydroclusin, (-)-
    • CHEMBL469916
    • JZY8N27PKT
    •  
    • Inchi: 1S/C22H28O7/c1-25-20-9-15(10-21(26-2)22(20)27-3)7-17(12-24)16(11-23)6-14-4-5-18-19(8-14)29-13-28-18/h4-5,8-10,16-17,23-24H,6-7,11-13H2,1-3H3/t16-,17-/m0/s1
    • InChI Key: FDHFWHRGVDRJIK-IRXDYDNUSA-N
    • SMILES: OC[C@H](CC1=CC=C2C(=C1)OCO2)[C@H](CO)CC1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

  • Exact Mass: 404.18350323g/mol
  • Monoisotopic Mass: 404.18350323g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 10
  • Complexity: 462
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 86.6Ų
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